Cas no 2229251-32-3 (2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid
• CAS No: 2229251-32-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6059290
• PubChem ID: 165694461
• Update Time: 2025-10-20

2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid
• 2-{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropyl}acetic acid
• 2229251-32-3
• EN300-1728555

• Inchi： 1S/C9H13N3O2/c13-8(14)5-9(1-2-9)3-4-12-7-10-6-11-12/h6-7H,1-5H2,(H,13,14)
• InChI Key： IATKBZUZVPCZMX-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN2C=NC=N2)CC1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid

Introduction to 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid (CAS No. 2229251-32-3) and Its Emerging Applications in Chemical Biology and Medicine

2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid, identified by its CAS number 2229251-32-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclopropyl ring conjugated with an acetic acid moiety and a 1H-1,2,4-triazole substituent, exhibits a promising profile for further exploration in drug discovery and therapeutic development. The distinctive structural features of this compound contribute to its potential biological activity, making it a subject of interest for researchers seeking novel pharmacophores.

The presence of the 1H-1,2,4-triazole moiety in the molecular structure is particularly noteworthy. Triazoles are well-known for their versatility in medicinal chemistry due to their ability to form stable hydrogen bonds and their broad spectrum of biological activities. In particular, triazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid suggests that the compound may exhibit similar beneficial effects, potentially making it a valuable candidate for further pharmacological investigation.

The cyclopropyl group is another key structural feature that enhances the compound's complexity and potential biological relevance. Cyclopropane rings are known to introduce rigidity into molecular structures, which can influence binding affinity and selectivity when interacting with biological targets. This structural motif has been successfully employed in various drug candidates due to its ability to improve metabolic stability and binding interactions. The combination of the cyclopropyl ring with the acetic acid functionality in 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid may contribute to its unique pharmacological properties.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid positions it as a promising scaffold for developing novel therapeutic agents. Researchers have been exploring derivatives of this compound to investigate their potential in modulating various biological pathways. For instance, studies have suggested that analogs of this molecule may interact with enzymes involved in inflammation and cell proliferation, making them attractive candidates for treating chronic diseases.

The acetic acid moiety in the compound's name is another critical feature that warrants discussion. Acetic acid derivatives are widely used in pharmaceuticals due to their ability to modulate biological processes through various mechanisms. For example, some acetic acid derivatives act as inhibitors or activators of specific enzymes or receptors. The presence of this group in 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid suggests that it may interfere with key metabolic pathways or signaling cascades relevant to diseases such as cancer and neurodegenerative disorders.

In the context of current research trends, 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid aligns with the growing interest in multitargeted drug discovery. Multitargeted approaches aim to simultaneously modulate multiple biological targets to achieve synergistic therapeutic effects. The structural complexity of this compound allows it to interact with several potential targets simultaneously, which could enhance its efficacy while minimizing side effects. This approach is particularly relevant in treating complex diseases where single-target inhibition may not be sufficient.

Another exciting aspect of this compound is its potential for further derivatization. The presence of multiple functional groups provides numerous opportunities for chemical modification without compromising the core pharmacophore. Researchers can explore variations in the substitution patterns on the triazole ring or the cyclopropyl group to optimize bioactivity and pharmacokinetic properties. Such modifications could lead to novel drug candidates with improved potency and selectivity.

The synthesis of 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid has also been a focus of recent studies. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework with high precision. These advancements not only facilitate the production of this compound but also open avenues for exploring related analogs.

Evaluation of CAS No. 2229251-32-3 through computational modeling has provided insights into its potential binding interactions with biological targets. Molecular docking studies have suggested that this compound may bind to enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These predictions are supported by experimental data from preliminary screenings conducted by research groups worldwide.

The potential therapeutic applications of 2-{1-2-(1H-1,2,4-triazol-1-yilethylcyclopropyl}acetic acid extend beyond traditional drug development areas such as oncology and neurology. Emerging research indicates that this compound may also have applications in infectious disease treatment due to its structural similarity to known antimicrobial agents. The triazole moiety alone is known for its broad-spectrum antimicrobial activity against bacteria and fungi.

In conclusion, 2229251323 represents a structurally intriguing molecule with significant potential for further exploration in chemical biology and medicine. Its unique combination of functional groups—particularly the triazole, cyclopropyl, and acetic acid moieties—makes it an attractive candidate for developing novel therapeutic agents targeting various diseases.